Cas no 106184-02-5 (1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester)
106184-02-5 structure
Product Name:1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester
CAS No:106184-02-5
MF:C17H15NO2S
MW:297.3715031147
CID:1173463
Update Time:2024-07-25
1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester
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- Inchi: 1S/C17H15NO2S/c1-2-20-17(19)15-11-13-14(18-15)9-6-10-16(13)21-12-7-4-3-5-8-12/h3-11,18H,2H2,1H3
- InChI Key: RJNLWNIKQLZMLL-UHFFFAOYSA-N
- SMILES: N1C2=C(C(SC3=CC=CC=C3)=CC=C2)C=C1C(OCC)=O
Computed Properties
- Exact Mass: 297.08245
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Melting Point: 151-152 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 491.1±25.0 °C(Predicted)
- PSA: 42.09
- pka: 14.56±0.30(Predicted)
1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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